Cas no 246149-02-0 ((S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine)

• Product Name: (S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine
• CAS No: 246149-02-0
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 246009
• PubChem ID: 24728047
• Update Time: 2025-04-19

(S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediamine,1-(phenylmethyl)-, (3R,4R)-rel-
• (3S,4S)-1-BENZYLPYRROLIDINE-3,4-DIAMINE
• (3S,4S)-3,4-Diamino-1-benzylpyrrolidine, >=90.0% (HPLC)
• D4036
• trans-1-Benzylpyrrolidine-3,4-diamine
• AKOS015854216
• D90246
• (3S,4S)-3,4-Diamino-1-benzylpyrrolidine
• (3S,4S)-(+)-3,4-Diamino-1-benzylpyrrolidine
• (3S,4S)-1-(Phenylmethyl)-3,4-pyrrolidinediamine
• 246149-02-0
• 193352-75-9
• (3S,4S)-(+)-1-Benzyl-3,4-pyrrolidinediamine
• (S,S)-N-Benzyl-3,4-trans-diaminopyrrolidine
• DTXSID00646129
• (S,S)-N-Benzyl-3,4-Trans-Diaminopyrrolidine

• MDL： MFCD07357313
• Inchi： 1S/C11H17N3/c12-10-7-14(8-11(10)13)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12-13H2/t10-,11-/m0/s1
• InChI Key： HEARQVUKBKMUPY-QWRGUYRKSA-N
• SMILES： N1(CC2C=CC=CC=2)C[C@@H]([C@H](C1)N)N

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines